Cas no 902900-86-1 (3-(3-chlorophenyl)-4-ethyl-1-sulfanylidene-1H,4H,5H-1,3thiazolo3,4-aquinazolin-5-one)

• Product Name: 3-(3-chlorophenyl)-4-ethyl-1-sulfanylidene-1H,4H,5H-1,3thiazolo3,4-aquinazolin-5-one
• CAS No: 902900-86-1
• MF: C₁₈H₁₉ClN₂OS₂
• MW: 378.939260721207
• CID: 5855612
• PubChem ID: 73724647
• Update Time: 2025-10-17

3-(3-chlorophenyl)-4-ethyl-1-sulfanylidene-1H,4H,5H-1,3thiazolo3,4-aquinazolin-5-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorophenyl)-4-ethyl-1-sulfanylidene-1H,4H,5H-[1,3]thiazolo[3,4-a]quinazolin-5-one
• 902900-86-1
• 3-(3-chlorophenyl)-4-ethyl-1-sulfanylidene-5a,6,7,8,9,9a-hexahydro-[1,3]thiazolo[3,4-a]quinazolin-5-one
• 3-(3-chlorophenyl)-4-ethyl-1-sulfanylidene-1H,4H,5H-1,3thiazolo3,4-aquinazolin-5-one

• Inchi： 1S/C18H19ClN2OS2/c1-2-20-16-15(11-6-5-7-12(19)10-11)24-18(23)21(16)14-9-4-3-8-13(14)17(20)22/h5-7,10,13-14H,2-4,8-9H2,1H3
• InChI Key： DJTMBYXKKZRHCF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=C2N(CC)C(C3CCCCC3N2C(=S)S1)=O

Computed Properties

• Exact Mass: 378.0627333g/mol
• Monoisotopic Mass: 378.0627333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 80.9Ų

Additional information on 3-(3-chlorophenyl)-4-ethyl-1-sulfanylidene-1H,4H,5H-1,3thiazolo3,4-aquinazolin-5-one

Introduction to 3-(3-Chlorophenyl)-4-Ethyl-1-Sulfanylidene-1H,4H,5H-1,3-Thiazolo[3,4-a]Quinazolin-5-One (CAS No. 902900-86-1)

3-(3-Chlorophenyl)-4-ethyl-1-sulfanylidene-1H,4H,5H-1,3-thiazolo[3,4-a]quinazolin-5-one (CAS No. 902900-86-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoloquinazolines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of a chlorophenyl group and an ethyl substituent, contribute to its distinct chemical properties and biological activities.

The synthesis of 3-(3-chlorophenyl)-4-ethyl-1-sulfanylidene-1H,4H,5H-1,3-thiazolo[3,4-a]quinazolin-5-one involves a series of well-defined chemical reactions. Typically, the synthesis begins with the reaction of a suitable starting material, such as a substituted aniline or phenol, with a thioamide or thiourea derivative. The resulting intermediate is then cyclized to form the thiazoloquinazoline scaffold. The final step involves the introduction of the chlorophenyl and ethyl groups through appropriate substitution reactions. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production in both academic and industrial settings.

In terms of its physical and chemical properties, 3-(3-chlorophenyl)-4-ethyl-1-sulfanylidene-1H,4H,5H-1,3-thiazolo[3,4-a]quinazolin-5-one is a solid at room temperature with a molecular weight of approximately 407.8 g/mol. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics are crucial for its use in various biological assays and pharmaceutical formulations.

The biological activities of 3-(3-chlorophenyl)-4-ethyl-1-sulfanylidene-1H,4H,5H-1,3-thiazolo[3,4-a]quinazolin-5-one have been extensively studied in recent years. One of the most notable findings is its potent antitumor activity against various cancer cell lines. Research has shown that this compound can effectively inhibit the proliferation of cancer cells by targeting multiple signaling pathways involved in cell growth and survival. For instance, it has been reported to inhibit the activation of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer.

In addition to its antitumor properties, 3-(3-chlorophenyl)-4-ethyl-1-sulfanylidene-1H,4H,5H-1,3-thiazolo[3,4-a]quinazolin-5-one has also demonstrated promising anti-inflammatory effects. Studies have shown that it can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in both in vitro and in vivo models. This dual activity makes it a potential candidate for the development of multi-target drugs that can address both cancer and inflammatory diseases.

The pharmacokinetic properties of 3-(3-chlorophenyl)-4-ethyl-1-sulfanylidene-1H,4H,5H-1,3-thiazolo[3,4-a]quinazolin-5-one have also been investigated to assess its suitability as a therapeutic agent. Preclinical studies have shown that it has favorable oral bioavailability and a reasonable half-life in animal models. These properties suggest that it could be administered orally as a tablet or capsule formulation for chronic conditions such as cancer and inflammatory diseases.

To further evaluate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 3-(3-chlorophenyl)-4-ethyl-1-sulfanylidene-1H,4H,5H-1,3-thiazolo[3,4-a]quinazolin-5-one in human subjects. Early results from phase I trials have shown promising outcomes with manageable side effects. The ongoing phase II trials are designed to explore its efficacy in specific patient populations with advanced cancers or chronic inflammatory conditions.

In conclusion, 3-(3-chlorophenyl)-4-Ethyl-1-Sulfanylidene-1H,4H,5H-Thiazolo[3,4-a]Quinazolin-5-One (CAS No. 902900-86-1) is a promising compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its eventual use in clinical practice.